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Compound Name: 6-Chloro-3-nitropicolinamide

Cat. No.: B061469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 6-Chloro-3-nitropicolinamide, a key intermediate in medicinal chemistry and

drug discovery. The document details its molecular structure, physicochemical parameters, and

available spectral data. A detailed experimental protocol for its synthesis and purification is

provided. Furthermore, this guide explores the potential biological activities of related

picolinamide derivatives, offering insights into possible avenues for future research and drug

development applications.

Chemical Properties and Data
6-Chloro-3-nitropicolinamide is a substituted pyridine derivative with the chemical formula

C₆H₄ClN₃O₃. Its chemical structure features a pyridine ring substituted with a chlorine atom, a

nitro group, and a carboxamide group, making it a versatile scaffold for the synthesis of more

complex molecules.

Table 1: Physicochemical Properties of 6-Chloro-3-nitropicolinamide
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Property Value Source(s)

IUPAC Name
6-chloro-3-nitropyridine-2-

carboxamide
[1]

CAS Number 171178-21-5 [2][3]

Molecular Formula C₆H₄ClN₃O₃ [2][3]

Molecular Weight 201.57 g/mol [3]

Appearance
White to off-white solid

(predicted)
N/A

Boiling Point 323.6 ± 42.0 °C (Predicted) N/A

Density 1.610 ± 0.06 g/cm³ (Predicted) N/A

pKa 13.58 ± 0.50 (Predicted) N/A

Canonical SMILES
C1=CC(=NC(=C1--INVALID-

LINK--[O-])C(=O)N)Cl
[2]

InChI

InChI=1S/C6H4ClN3O3/c7-4-

2-1-3(10(12)13)5(9-

4)6(8)11/h1-2H,(H2,8,11)

[2]

InChIKey
SZUHUTYSEVDKJJ-

UHFFFAOYSA-N
[2]

Note: Some physical properties are predicted and have not been experimentally verified in the

available literature.

Experimental Protocols
Synthesis of 6-Chloro-3-nitropicolinamide
A common synthetic route to 6-Chloro-3-nitropicolinamide involves the hydrolysis of the

corresponding nitrile precursor.

Workflow for the Synthesis of 6-Chloro-3-nitropicolinamide
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Start Materials:
6-Chloro-3-nitropicolinonitrile

Ethanol
Tin(II) chloride dihydrate

Reaction:
Heat mixture to 85°C

for 3 hours

Work-up:
1. Concentrate under reduced pressure

2. Dilute with water
3. Adjust pH to 8 with NaHCO₃ (aq)

4. Extract with ethyl acetate

Purification:
1. Combine organic layers

2. Dry over anhydrous Na₂SO₄

3. Concentrate under reduced pressure

Final Product:
6-Chloro-3-nitropicolinamide

Click to download full resolution via product page

Caption: Synthetic workflow for 6-Chloro-3-nitropicolinamide.

Detailed Methodology:

Reaction Setup: In a suitable reaction vessel, a mixture of 6-chloro-3-nitropicolinonitrile (1

equivalent), tin(II) chloride dihydrate (4 equivalents), and ethanol is prepared.

Reaction Conditions: The mixture is heated to 85°C and stirred for 3 hours.

Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure to

remove the ethanol. The residue is then diluted with water. The pH of the aqueous solution is

carefully adjusted to 8 by the slow addition of a saturated aqueous solution of sodium

bicarbonate.

Extraction: The aqueous mixture is extracted multiple times with ethyl acetate.

Purification: The organic layers are combined and dried over anhydrous sodium sulfate. The

solvent is then removed under reduced pressure to yield 6-chloro-3-nitropicolinamide.

Analytical Characterization
While specific experimental spectra for 6-Chloro-3-nitropicolinamide are not readily available

in the public domain, several chemical suppliers indicate the availability of analytical data such

as NMR, HPLC, and LC-MS upon request.[4][5] For structurally related picolinamide

derivatives, detailed NMR and other spectral analyses are commonly reported in the literature.

[6][7] Researchers are advised to perform their own analytical characterization upon synthesis

or acquisition of the compound.
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Potential Biological Activity and Therapeutic
Relevance
While no specific biological activities have been reported for 6-Chloro-3-nitropicolinamide
itself, the picolinamide scaffold is a well-established pharmacophore in drug discovery. Various

derivatives have been investigated for a range of therapeutic applications.

Anticancer Potential
Several studies have explored the anticancer properties of picolinamide derivatives. For

instance, novel N-methyl-picolinamide-4-thiol derivatives have been synthesized and evaluated

for their antitumor activities, with some compounds showing potent and broad-spectrum anti-

proliferative effects on human cancer cell lines.[6] One promising compound from this class

was found to selectively inhibit Aurora-B kinase, a key regulator of mitosis that is often

overexpressed in tumors.[6] Additionally, a series of 4-(4-aminophenoxy)picolinamide

derivatives have been designed and synthesized as potential antitumor agents, with some

exhibiting stronger inhibitory activities against cancer cell lines than the approved drug

cabozantinib.[8] These studies suggest that the picolinamide core can be a valuable starting

point for the development of novel anticancer agents.

Logical Relationship of Picolinamide Derivatives in Cancer Research
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Caption: Picolinamide derivatives in anticancer drug discovery.

Enzyme Inhibition
Picolinamide derivatives have also been investigated as inhibitors of various enzymes. A series

of 6-substituted picolinamides were synthesized and found to be potent inhibitors of 11β-

hydroxysteroid dehydrogenase type 1 (11β-HSD1), an enzyme implicated in metabolic

diseases.[9] The optimization of a lead compound from this series resulted in a metabolically

stable molecule that showed efficacy in a mouse model of diabetes.[9]

Safety and Handling
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Based on available supplier information, 6-Chloro-3-nitropicolinamide is associated with the

hazard statement H302 (Harmful if swallowed).[2] Standard laboratory safety precautions

should be taken when handling this compound, including the use of personal protective

equipment such as gloves, lab coat, and safety glasses. It is recommended to handle the

compound in a well-ventilated area or a fume hood. For storage, it should be kept in a dark

place under an inert atmosphere at 2-8°C.[2]

Conclusion
6-Chloro-3-nitropicolinamide is a valuable chemical intermediate with significant potential for

the development of novel therapeutic agents. While experimental data on its physicochemical

properties and biological activities are limited, the established importance of the picolinamide

scaffold in medicinal chemistry, particularly in the fields of oncology and metabolic diseases,

underscores the potential utility of this compound. Further research is warranted to fully

characterize 6-Chloro-3-nitropicolinamide and to explore its potential applications in drug

discovery and development. This technical guide serves as a foundational resource for

researchers embarking on studies involving this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Chloronicotinamide | C6H5ClN2O | CID 80456 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 6-Chloro-3-nitropicolinamide,171178-21-5-Chemicalbridge-Chemicalbridge
[chemicalbridge.co.uk]

3. 6-Chloro-3-nitropicolinamide [acrospharma.co.kr]

4. 171178-21-5|6-Chloro-3-nitropicolinamide|BLD Pharm [bldpharm.com]

5. 93683-65-9|6-Chloro-3-nitropicolinonitrile|BLD Pharm [bldpharm.com]

6. Synthesis and Biological Evaluation of Novel N-Methyl-picolinamide-4-thiol Derivatives as
Potential Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b061469?utm_src=pdf-body
https://www.chemicalbridge.co.uk/en/product-CB006147
https://www.chemicalbridge.co.uk/en/product-CB006147
https://www.benchchem.com/product/b061469?utm_src=pdf-body
https://www.benchchem.com/product/b061469?utm_src=pdf-body
https://www.benchchem.com/product/b061469?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinamide
https://www.chemicalbridge.co.uk/en/product-CB006147
https://www.chemicalbridge.co.uk/en/product-CB006147
http://acrospharma.co.kr/6-chloro-3-nitropicolinamide-p23929.aspx
https://www.bldpharm.com/products/171178-21-5.html
https://www.bldpharm.com/products/93683-65-9.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268926/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268926/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Synthesis and Biological Evaluation of 2-Picolylamide-Based Diselenides with Non-
Bonded Interactions - PMC [pmc.ncbi.nlm.nih.gov]

8. Design, synthesis and biological evaluation of 4-(4-aminophenoxy)picolinamide
derivatives as potential antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Synthesis and biological evaluation of picolinamides as potent inhibitors of 11β-
hydroxysteroid dehydrogenase type 1 (11β-HSD1) - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to 6-Chloro-3-
nitropicolinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061469#chemical-properties-of-6-chloro-3-
nitropicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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